Cas no 447462-87-5 (2-Fluoro-3-methoxyphenol)

2-Fluoro-3-methoxyphenol structure
Product Name:2-Fluoro-3-methoxyphenol
CAS No:447462-87-5
Molecular Formula:C7H7O2F
Molecular Weight:142.12768
MDL:MFCD11110186
CID:828935
PubChem ID:40151763
2-Fluoro-3-methoxyphenol Properties
Names and Identifiers
-
- 2-Fluoro-3-methoxyphenol
- 2-fluoranyl-3-methoxy-phenol
- 2-FLUORO-3-HYDROXYANISOLE
- 2-fluoro-3-methoxy-phenol
- BS-28666
- 2-fluoro-3-methoxyphenol
- MB09318
- 447462-87-5
- XSA46287
- MFCD11110186
- 3RBB584YC7
- HRZRWOBHACTFLF-UHFFFAOYSA-N
- SCHEMBL16368
- SY068736
- AKOS006306921
- CS-0150324
- UNII-3RBB584YC7
- DTXSID70653906
- EN300-256726
- Phenol, 2-fluoro-3-methoxy-
- DB-050677
-
- MDL: MFCD11110186
- InChIKey: HRZRWOBHACTFLF-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H7FO2/c1-10-6-4-2-3-5(9)7(6)8/h2-4,9H,1H3
- SMILES: COC1=CC=CC(=C1F)O
Computed Properties
- Exact Mass: 142.04300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 142.04300762g/mol
- Heavy Atom Count: 10
- Complexity: 108
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- LogP: 1.53990
- PSA: 29.46000
- Boiling Point: 222.0±20.0 ºC (760 Torr),
- Flash Point: 110.2±18.3 ºC,
- Solubility: Slightly soluble (1.8 g/l) (25 º C),
- Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
2-Fluoro-3-methoxyphenol Security Information
2-Fluoro-3-methoxyphenol Customs Data
- HS CODE:2909500000
- Customs Data:
China Customs Code:
2909500000Overview:
2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Fluoro-3-methoxyphenol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DFFG-1g |
2-fluoro-3-Methoxyphenol |
447462-87-5 | 98% | 1g |
$9.00 | 2025-02-26 | |
A2B Chem LLC | AG25724-1g |
2-Fluoro-3-methoxyphenol |
447462-87-5 | 98% | 1g |
$9.00 | 2024-04-20 | |
Aaron | AR00DFNS-1g |
2-fluoro-3-methoxyphenol |
447462-87-5 | 98% | 1g |
$5.00 | 2025-01-24 | |
abcr | AB453168-10 g |
2-Fluoro-3-methoxyphenol |
447462-87-5 | 10g |
€164.50 | 2023-04-22 | ||
Alichem | A019146850-100g |
2-Fluoro-3-methoxyphenol |
447462-87-5 | 97% | 100g |
$342.00 | 2023-09-01 | |
Ambeed | A614367-1g |
2-Fluoro-3-methoxyphenol |
447462-87-5 | 98% | 1g |
$11.0 | 2025-02-25 | |
Apollo Scientific | PC500160-5g |
2-Fluoro-3-methoxyphenol |
447462-87-5 | 98% | 5g |
£90.00 | 2023-09-02 | |
Crysdot LLC | CD12071093-100g |
2-Fluoro-3-methoxyphenol |
447462-87-5 | 97% | 100g |
$339 | 2024-07-24 | |
Enamine | EN300-256726-0.05g |
2-fluoro-3-methoxyphenol |
447462-87-5 | 95% | 0.05g |
$19.0 | 2024-06-19 | |
eNovation Chemicals LLC | K13376-2g |
2-Fluoro-3-methoxyphenol |
447462-87-5 | 95% | 2g |
$1300 | 2022-09-11 |
2-Fluoro-3-methoxyphenol Related Literature
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Kei Morohoshi Energy Environ. Sci., 2010,3, 1326-1338
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Manik Jana,Raja Narayansamy,Kamini Tripathi,Harapriya Rath Org. Biomol. Chem., 2022,20, 6741-6749
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Jiangyi Luo,Hanwen Yuan,Ling Liang,Qinling Xie,Sai Jiang,Yangfen Fu,Shenghuang Chen,Wei Wang RSC Adv., 2023,13, 8847-8862
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4. Contents
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José Manuel Terrés,Roberto Montes,Roberto Cao-Milán Chem. Commun., 2019,55, 9039-9042
-
Francesco Babudri,Antonio Cardone,Luca Chiavarone,Giuseppe Ciccarella,Gianluca M. Farinola,Francesco Naso,Gaetano Scamarcio Chem. Commun., 2001, 1940-1941
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Carlos Moreno-Castilla,Francisco José Maldonado-Hódar Phys. Chem. Chem. Phys., 2000,2, 4818-4822
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9. Back cover
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Wei Xu,Juan Yao,Yang Yi,Hong-Xun Wang,Li-Mei Wang RSC Adv., 2019,9, 42262-42271
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:447462-87-5)2-Fluoro-3-methoxyphenol

Purity:99%/99%
Quantity:25g/100g
Price($):165.0/544.0